Cas no 119738-08-8 (5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole)

• Product Name: 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole
• CAS No: 119738-08-8
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD09802199
• CID: 4576899
• PubChem ID: 19764160
• Update Time: 2025-08-04

5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-CHLOROETHYL)-3-PROPYL-1,2,4-OXADIAZOLE
• 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole

• MDL： MFCD09802199
• Inchi： 1S/C7H11ClN2O/c1-3-4-6-9-7(5(2)8)11-10-6/h5H,3-4H2,1-2H3
• InChI Key： KZHHANWXUVKDMY-UHFFFAOYSA-N
• SMILES： O1C(C(Cl)C)=NC(CCC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole

5-(1-Chloroethyl)-3-propyl-1,2,4-Oxadiazole: A Comprehensive Overview

The compound with CAS No. 119738-08-8, commonly referred to as 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered rings consisting of two nitrogen atoms and one oxygen atom. The presence of a chloroethyl group at position 5 and a propyl group at position 3 imparts unique chemical properties to this molecule.

Oxadiazoles are known for their versatility in organic synthesis and their ability to participate in various reactions such as nucleophilic substitutions and cycloadditions. The chloroethyl group in 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole serves as an excellent leaving group, making the compound highly reactive under certain conditions. This reactivity has been exploited in the development of novel synthetic pathways for complex molecules.

Recent studies have highlighted the potential of 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole as a precursor in the synthesis of bioactive compounds. For instance, researchers have demonstrated its utility in the construction of heterocyclic frameworks that exhibit promising pharmacological activities. The propyl group at position 3 contributes to the molecule's lipophilicity, which is a critical factor in drug design for improving bioavailability.

In addition to its role in organic synthesis, 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole has been investigated for its potential applications in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalysis and metallopharmaceuticals. Recent advancements in this area have underscored its potential as a versatile building block for functional materials.

The synthesis of 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic substitution reactions and cyclization techniques. The optimization of these methods has been a focal point of recent research efforts aimed at improving yield and purity.

From an environmental perspective, the stability and biodegradability of 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole have been evaluated to ensure its safe use in industrial and pharmaceutical applications. Studies indicate that the compound undergoes efficient degradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 5-(1-chloroethyl)-3-propyl-1,2,4-oxadiazole (CAS No. 119738-08-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing scientific innovation.